Cas no 1226776-82-4 (2-(2,6-Difluoro-4-nitrophenyl)propanoic acid)

• Product Name: 2-(2,6-Difluoro-4-nitrophenyl)propanoic acid
• CAS No: 1226776-82-4
• MF: C₉H₇F₂NO₄
• MW: 231.152989625931
• MDL: MFCD16495905
• CID: 1035959
• Update Time: 2025-04-20

2-(2,6-Difluoro-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Difluoro-4-nitrophenyl)propanoic acid
• BLZPGURBRHOGGM-UHFFFAOYSA-N
• 4305AA
• SY008397
• AX8173956
• 2-(2,6-difluoro-4-nitrophenyl)propionic acid

• MDL： MFCD16495905
• Inchi： 1S/C9H7F2NO4/c1-4(9(13)14)8-6(10)2-5(12(15)16)3-7(8)11/h2-4H,1H3,(H,13,14)
• InChI Key： BLZPGURBRHOGGM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(=O)O)C)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Topological Polar Surface Area: 83.1

Experimental Properties

• PSA: 83.12000
• LogP: 2.58430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids